Cas no 152845-78-8 (10H-Azuleno[1,2,3-ij]isoquinolin-10-one,9-hydroxy-5,6-dimethoxy-)

• Product Name: 10H-Azuleno[1,2,3-ij]isoquinolin-10-one,9-hydroxy-5,6-dimethoxy-
• CAS No: 152845-78-8
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• CID: 167690
• PubChem ID: 160367
• Update Time: 2025-04-19

10H-Azuleno[1,2,3-ij]isoquinolin-10-one,9-hydroxy-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 10H-Azuleno[1,2,3-ij]isoquinolin-10-one,9-hydroxy-5,6-dimethoxy-
• Pareirubrine B
• 10H-Azuleno(1,2,3-ij)isoquinolin-10-one, 9-hydroxy-5,6-dimethoxy-
• 5,6-dimethoxy-1H-azuleno[1,2,3-ij]isoquinoline-9,10-dione
• 9-Hydroxy-5,6-dimethoxy-10H-azuleno(1,2,3-ij)isoquinolin-10-one
• 152845-78-8
• DTXSID80934617
• 5-hydroxy-15,16-dimethoxy-10-azatetracyclo[7.7.1.02,8.013,17]heptadeca-1(17),2,4,7,9,11,13,15-octaen-6-one

• Inchi： 1S/C18H13NO4/c1-22-14-7-9-5-6-19-17-11-8-13(21)12(20)4-3-10(11)16(15(9)17)18(14)23-2/h3-8H,1-2H3,(H,20,21)
• InChI Key： PIHFTDWSUXZRDI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C2C=CN=C3C4=CC(C(=CC=C4C1=C32)O)=O)OC

Computed Properties

• Exact Mass: 307.084458
• Monoisotopic Mass: 307.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6
• XLogP3: 2

Experimental Properties

• Density: 1.42
• Boiling Point: 703.2°Cat760mmHg
• Flash Point: 379.1°C
• Refractive Index: 1.686

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives